Cas no 460317-45-7 (1-(3-ethoxypropyl)-1,3-dihydro-5-(hydroxymethyl)-2H-Imidazole-2-thione)
460317-45-7 structure
Product Name:1-(3-ethoxypropyl)-1,3-dihydro-5-(hydroxymethyl)-2H-Imidazole-2-thione
CAS No:460317-45-7
MF:C9H16N2O2S
MW:216.300540924072
CID:1112665
PubChem ID:28289736
Update Time:2025-04-20
1-(3-ethoxypropyl)-1,3-dihydro-5-(hydroxymethyl)-2H-Imidazole-2-thione Chemical and Physical Properties
Names and Identifiers
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- 1-(3-ethoxypropyl)-1,3-dihydro-5-(hydroxymethyl)-2H-Imidazole-2-thione
- 3-(3-ethoxypropyl)-4-(hydroxymethyl)-1H-imidazole-2-thione
- AKOS015150542
- 1-(3-Ethoxypropyl)-5-(hydroxymethyl)-1,3-dihydro-2H-imidazole-2-thione
- 460317-45-7
- DTXSID10651229
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- Inchi: 1S/C9H16N2O2S/c1-2-13-5-3-4-11-8(7-12)6-10-9(11)14/h6,12H,2-5,7H2,1H3,(H,10,14)
- InChI Key: AOJCRVHWQXHHLO-UHFFFAOYSA-N
- SMILES: S=C1NC=C(CO)N1CCCOCC
Computed Properties
- Exact Mass: 216.09324893g/mol
- Monoisotopic Mass: 216.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 76.8Ų
1-(3-ethoxypropyl)-1,3-dihydro-5-(hydroxymethyl)-2H-Imidazole-2-thione Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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